Cas no 2309444-79-7 (2-{[3-(4-Bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid)

• Product Name: 2-{[3-(4-Bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid
• CAS No: 2309444-79-7
• MF: C₁₃H₁₇BrN₂O₃S
• MW: 361.254681348801
• CID: 6410716
• PubChem ID: 165739072
• Update Time: 2025-05-30

2-{[3-(4-Bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7428485
• 2309444-79-7
• 2-{[3-(4-bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid
• 2-{[3-(4-Bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid

• Inchi： 1S/C13H17BrN2O3S/c14-10-7-20-12(16-10)13(19-6-11(17)18)4-8-2-1-3-9(5-13)15-8/h7-9,15H,1-6H2,(H,17,18)
• InChI Key： VQWOWOORYDOGJD-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CC3CCCC(C2)N3)OCC(=O)O)=N1

Computed Properties

• Exact Mass: 360.01433g/mol
• Monoisotopic Mass: 360.01433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 99.7Ų

Additional information on 2-{[3-(4-Bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid

Introduction to 2-{[3-(4-Bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic Acid (CAS No: 2309444-79-7)

2-{[3-(4-Bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid, identified by its CAS number 2309444-79-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a bicyclic system and an azabicycloalkane moiety. The presence of a 4-Bromo-1,3-thiazole ring in its structure suggests potential biological activity, making it a subject of interest for medicinal chemists and biologists.

The structural complexity of 2-{[3-(4-Bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid is not only a testament to the ingenuity of synthetic organic chemistry but also opens up numerous possibilities for its application in drug discovery. The compound’s architecture, featuring a nine-membered azabicycloalkane ring, contributes to its unique physicochemical properties, which may influence its solubility, stability, and bioavailability. These factors are critical considerations in the development of new therapeutic agents.

In recent years, there has been a surge in research focused on the development of novel compounds with potential therapeutic applications. Among these compounds, those incorporating heterocyclic structures such as thiazole have shown promise due to their diverse biological activities. The 4-Bromo-1,3-thiazole moiety in 2-{[3-(4-Bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid is particularly noteworthy, as brominated thiazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

The synthesis of 2-{[3-(4-Bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetic acid represents a significant achievement in the field of organic synthesis. The construction of the azabicycloalkane core requires meticulous planning and execution to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and ring-closing metathesis, have been employed to achieve this feat. These methodologies not only highlight the progress in synthetic chemistry but also underscore the importance of innovative approaches in drug development.

The potential biological activity of 2-{[3-(4-Bromo-1,3-thiazol-2-yl)-9-azabicyclo[3.3.1]nonan-3-yloxy}acetic acid has prompted extensive investigation in preclinical studies. Initial experiments have suggested that this compound may exhibit inhibitory effects on various enzymes and receptors involved in pathological processes. For instance, the 4-Bromo-1,3-thiazole ring has been shown to interact with specific binding sites on target proteins, leading to modulatory effects on cellular signaling pathways.

One of the most exciting aspects of 2-{[3-(4-Bromo-1,3-thiazol -2 -yl)-9 -azabicyclo [ 33 .1 ] nonan - 33 .yloxy } acetic acid is its potential application in addressing unmet medical needs. The compound’s unique structure suggests that it may be effective against diseases that are resistant to conventional treatments. For example, studies have indicated that it may have synergistic effects when combined with existing therapies for cancer and inflammatory disorders.

The development of 2-{[33(44Bromol31thiazol22yl)93azabicyclo333nonan33yl)oxy}acetic acid also underscores the importance of interdisciplinary collaboration in pharmaceutical research. The integration of expertise from organic chemistry, medicinal chemistry, pharmacology, and bioinformatics has been crucial in elucidating its mechanism of action and optimizing its pharmacological properties. This collaborative approach is essential for translating laboratory discoveries into viable therapeutic options for patients.

In conclusion，the study of 23{[(34Bromol31thiazol22yl)93azabicyclo333nonan33yloxy}acetic acid (CAS No: 2309444797) represents a significant advancement in the field of pharmaceutical chemistry。 Its complex structure， featuring a bicyclic system and an azabicycloalkane moiety， along with the presence of a brominated thiazole ring， makes it a promising candidate for further investigation。 The potential biological activities suggested by preclinical studies highlight its significance as a lead compound for drug discovery。 As research continues， it is expected that additional insights into its pharmacological properties will emerge， paving the way for novel therapeutic interventions。